![molecular formula C15H29ClN2O3 B6191194 tert-butyl 4-{[(3S)-3-hydroxypyrrolidin-1-yl]methyl}piperidine-1-carboxylate hydrochloride CAS No. 2648901-99-7](/img/no-structure.png)
tert-butyl 4-{[(3S)-3-hydroxypyrrolidin-1-yl]methyl}piperidine-1-carboxylate hydrochloride
Description
“tert-butyl 4-{[(3S)-3-hydroxypyrrolidin-1-yl]methyl}piperidine-1-carboxylate hydrochloride” is a complex organic compound. It is related to compounds like tert-Butyl (3S)-3-(hydroxymethyl)pyrrolidine-1-carboxylate and tert-butyl (3S)-3-(4-aminophenyl)piperidine-1-carboxylate . These compounds have a molecular formula of C10H19NO3 and C16H24N2O2 respectively .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature . For instance, tert-Butyl 3-allyl-4-oxopiperidine-1-carboxylate and its derivatives substituted at the 3-position and in the allylic fragment reacted with L-selectride in anhydrous tetrahydrofuran to give tert-butyl (3R,4S)-3-allyl-4-hydroxypiperidine-1-carboxylates (cis isomers) in quantitative yield .Molecular Structure Analysis
The molecular structure of similar compounds like tert-Butyl (3S)-3-(hydroxymethyl)pyrrolidine-1-carboxylate and tert-butyl (3S)-3-(4-aminophenyl)piperidine-1-carboxylate has been analyzed . They have a molecular formula of C10H19NO3 and C16H24N2O2 respectively .Chemical Reactions Analysis
The chemical reactions of similar compounds have been studied . For example, tert-Butyl 3-allyl-4-oxopiperidine-1-carboxylate and its derivatives substituted at the 3-position and in the allylic fragment reacted with L-selectride in anhydrous tetrahydrofuran to give tert-butyl (3R,4S)-3-allyl-4-hydroxypiperidine-1-carboxylates (cis isomers) in quantitative yield .Physical and Chemical Properties Analysis
The physical and chemical properties of similar compounds have been reported . For instance, tert-Butyl (3S)-3-(hydroxymethyl)pyrrolidine-1-carboxylate has a molecular formula of C10H19NO3, an average mass of 201.263 Da, and a monoisotopic mass of 201.136490 Da .Safety and Hazards
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 4-{[(3S)-3-hydroxypyrrolidin-1-yl]methyl}piperidine-1-carboxylate hydrochloride involves the protection of the amine group, followed by the addition of the piperidine ring and the hydroxyl group. The final step involves the addition of the tert-butyl group and the conversion to the hydrochloride salt.", "Starting Materials": [ "4-piperidone", "tert-butyl chloroformate", "3-hydroxypyrrolidine", "triethylamine", "hydrochloric acid", "diethyl ether", "sodium bicarbonate", "methylene chloride" ], "Reaction": [ "Protection of the amine group of 3-hydroxypyrrolidine with tert-butyloxycarbonyl (BOC) group using tert-butyl chloroformate and triethylamine in methylene chloride", "Addition of the piperidine ring to the protected amine group using 4-piperidone and sodium bicarbonate in diethyl ether", "Deprotection of the BOC group using hydrochloric acid in methylene chloride", "Addition of the hydroxyl group to the piperidine ring using 3-hydroxypyrrolidine and triethylamine in methylene chloride", "Addition of the tert-butyl group to the carboxylic acid using tert-butyl chloroformate and triethylamine in methylene chloride", "Conversion of the free base to the hydrochloride salt using hydrochloric acid in methylene chloride" ] } | |
CAS No. |
2648901-99-7 |
Molecular Formula |
C15H29ClN2O3 |
Molecular Weight |
320.9 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
